N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide

• IUPAC Name: N-(3-cyanophenyl)-2-(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C21H15N5OS/c22-13-15-5-4-8-17(11-15)24-20(27)14-28-21-19-12-18(16-6-2-1-3-7-16)25-26(19)10-9-23-21/h1-12H,14H2,(H,24,27)
• InChI Key: QGTWUBPQAQHETQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN3C=CN=C(C3=C2)SCC(=O)NC4=CC=CC(=C4)C#N
• Molecular Formula: C21H15N5OS
• Molecular Weight: 385.4 g/mol

Description

N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide, also known as NPAP, is a small molecule compound that has been studied extensively for its potential applications in scientific research. NPAP has been found to have a variety of biochemical and physiological effects, as well as advantages and limitations in laboratory experiments.

Scientific Research Applications

N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide has been studied extensively for its potential applications in scientific research. In particular, N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide has been found to have potential applications in cancer research, as it has been shown to inhibit the growth of certain types of cancer cells. Additionally, N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide has been studied for its potential application in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.

Mechanism of Action

The mechanism of action of N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide is still not fully understood. However, it is believed that N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide acts by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). Additionally, N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide has been found to have anti-inflammatory and antioxidant effects, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects
N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide has been found to have a variety of biochemical and physiological effects. In particular, N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide has been found to have anti-inflammatory, antioxidant, and anti-cancer effects. Additionally, N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide has been found to modulate the activity of certain enzymes, such as COX-2 and MMPs, as well as to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide has several advantages for laboratory experiments. In particular, N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide is relatively inexpensive and easy to synthesize, making it a cost-effective option for laboratory experiments. Additionally, N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide has been found to have a variety of biochemical and physiological effects, making it a useful compound for studying a variety of biological processes. However, N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide also has some limitations for laboratory experiments. In particular, the mechanism of action of N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide is still not fully understood, making it difficult to accurately predict the effects of N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide in laboratory experiments. Additionally, the effects of N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide on humans are still not fully understood, making it difficult to accurately assess the potential therapeutic effects of N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide.

Future Directions

The potential future directions for N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide research include further investigation into its mechanism of action, as well as further studies into its potential therapeutic effects. Additionally, further studies into the effects of N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide on various types of cancer cells and other diseases are needed to better understand its potential therapeutic applications. Additionally, further studies into the potential side effects of N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide are needed to assess its safety for human use. Additionally, further studies into the potential applications of N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide in drug delivery systems are needed to assess its potential for use in drug delivery. Finally, further studies into the potential synergistic effects of N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide with other compounds are needed to assess its potential for use in combination therapies.

Synthesis Methods

N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide can be synthesized via a four-step process. The first step involves the reaction of 3-cyanophenylmagnesiumbromide with 2-phenylpyrazolo[1,5-a]pyrazin-4-yl sulfanylacetamide in the presence of dry pyridine. The second step involves the reaction of the resulting product with potassium carbonate, followed by the third step of the reaction with hydrochloric acid. The final step involves the reaction with sodium hydroxide, which produces the desired N-(3-cyanophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide product.